Cas no 880256-11-1 (N-benzyl-3-iodoaniline)
N-benzyl-3-iodoaniline structure
Product Name:N-benzyl-3-iodoaniline
CAS No:880256-11-1
MF:C13H12IN
MW:309.145555496216
CID:4283167
PubChem ID:28879190
Update Time:2025-04-24
N-benzyl-3-iodoaniline Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanamine, N-(3-iodophenyl)-
- N-benzyl-3-iodoaniline
- 880256-11-1
- AKOS009066674
- SCHEMBL25522777
- CS-0304908
- EN300-162868
- 3-iodo-N-(benzyl)aniline
-
- Inchi: 1S/C13H12IN/c14-12-7-4-8-13(9-12)15-10-11-5-2-1-3-6-11/h1-9,15H,10H2
- InChI Key: PJIHBBXPQNLKGV-UHFFFAOYSA-N
- SMILES: C1(CNC2=CC=CC(I)=C2)=CC=CC=C1
Computed Properties
- Exact Mass: 309.001
- Monoisotopic Mass: 309.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 12A^2
N-benzyl-3-iodoaniline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-162868-0.05g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.05g |
$612.0 | 2023-02-17 | ||
| Enamine | EN300-162868-0.1g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.1g |
$640.0 | 2023-02-17 | ||
| Enamine | EN300-162868-0.25g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.25g |
$670.0 | 2023-02-17 | ||
| Enamine | EN300-162868-0.5g |
N-benzyl-3-iodoaniline |
880256-11-1 | 0.5g |
$699.0 | 2023-02-17 | ||
| Enamine | EN300-162868-1.0g |
N-benzyl-3-iodoaniline |
880256-11-1 | 1g |
$0.0 | 2023-06-08 | ||
| Enamine | EN300-162868-2.5g |
N-benzyl-3-iodoaniline |
880256-11-1 | 2.5g |
$1428.0 | 2023-02-17 | ||
| Enamine | EN300-162868-5.0g |
N-benzyl-3-iodoaniline |
880256-11-1 | 5.0g |
$2110.0 | 2023-02-17 | ||
| Enamine | EN300-162868-10.0g |
N-benzyl-3-iodoaniline |
880256-11-1 | 10.0g |
$3131.0 | 2023-02-17 | ||
| Ambeed | A1051632-1g |
N-Benzyl-3-iodoaniline |
880256-11-1 | 95% | 1g |
$1421.0 | 2025-04-16 | |
| Ambeed | A1051632-5g |
N-Benzyl-3-iodoaniline |
880256-11-1 | 95% | 5g |
$1047.0 | 2023-01-20 |
N-benzyl-3-iodoaniline Related Literature
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
880256-11-1 (N-benzyl-3-iodoaniline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk